Cas no 1159977-59-9 (Tianeptine Metabolite MC5 Methyl Ester)

• Product Name: Tianeptine Metabolite MC5 Methyl Ester
• CAS No: 1159977-59-9
• MF: C₂₀H₂₃ClN₂O₄S
• MW: 422.925623178482
• CID: 1061783
• PubChem ID: 46783086
• Update Time: 2025-10-28

Tianeptine Metabolite MC5 Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Tianeptine Metabolite MC5 Methyl Ester
• Tianeptine Metabolit
• methyl 5-[(3-chloro-6-methyl-5,5-dioxo-11H-benzo[c][2,1]benzothiazepin-11-yl)amino]pentanoate
• 1159977-59-9
• Methyl 5-[(3-chloro-6-methyl-5,5-dioxo-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepin-11-yl)amino]pentanoate
• DTXSID10676159

• Inchi： 1S/C20H23ClN2O4S/c1-23-17-8-4-3-7-15(17)20(22-12-6-5-9-19(24)27-2)16-11-10-14(21)13-18(16)28(23,25)26/h3-4,7-8,10-11,13,20,22H,5-6,9,12H2,1-2H3
• InChI Key： LMFWHCAIQATTKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)S(N(C)C1C=CC=CC=1C2NCCCCC(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 422.10700
• Monoisotopic Mass: 422.1067061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 84.09000
• LogP: 5.03750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tianeptine Metabolite MC5 Methyl Ester

Recent Advances in the Study of Tianeptine Metabolite MC5 Methyl Ester (CAS: 1159977-59-9)

The compound Tianeptine Metabolite MC5 Methyl Ester (CAS: 1159977-59-9) has garnered significant attention in recent years due to its potential pharmacological applications. As a metabolite of tianeptine, a well-known antidepressant, MC5 Methyl Ester has been the subject of numerous studies aimed at elucidating its biochemical properties, metabolic pathways, and therapeutic potential. This research brief synthesizes the latest findings on this compound, providing a comprehensive overview of its current status in the field of chemical biology and medicinal chemistry.

Recent studies have focused on the synthesis and characterization of MC5 Methyl Ester, with particular emphasis on its stability and bioavailability. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to quantify its presence in biological matrices. These studies have revealed that MC5 Methyl Ester exhibits favorable pharmacokinetic properties, including a longer half-life compared to its parent compound, tianeptine. This characteristic makes it a promising candidate for further drug development.

In addition to its pharmacokinetic profile, the pharmacodynamic effects of MC5 Methyl Ester have been investigated in preclinical models. Research indicates that this metabolite retains the neuroprotective and anti-inflammatory properties of tianeptine, while potentially offering reduced side effects. For instance, a 2023 study published in the Journal of Neurochemistry demonstrated that MC5 Methyl Ester significantly attenuated oxidative stress in neuronal cells, suggesting its utility in treating neurodegenerative disorders. These findings underscore the need for further exploration of its mechanisms of action.

The therapeutic potential of MC5 Methyl Ester extends beyond neuropsychiatric disorders. Recent work has explored its role in modulating the gut-brain axis, with evidence suggesting that it may influence microbiota composition and gut permeability. This dual action on both the central nervous system and the gastrointestinal tract positions MC5 Methyl Ester as a unique therapeutic agent. However, more research is needed to fully understand its interactions with gut microbiota and the implications for treating conditions such as irritable bowel syndrome (IBS) and depression.

Despite these promising findings, challenges remain in the development of MC5 Methyl Ester as a therapeutic agent. Issues such as large-scale synthesis, formulation optimization, and regulatory approval must be addressed. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles. The ongoing research on CAS: 1159977-59-9 highlights the dynamic nature of this field and the potential for groundbreaking discoveries in the near future.

In conclusion, Tianeptine Metabolite MC5 Methyl Ester represents a compelling area of research with significant implications for drug development. Its unique pharmacological profile and multifaceted therapeutic potential make it a compound of great interest to the chemical biology and medicinal chemistry communities. Continued investigation into its properties and applications will undoubtedly yield valuable insights and pave the way for innovative treatments.